2,8-Dichloro-7-methoxy-4-(4-methoxy-benzyloxy)-quinoline

• Molecular Formula: C18H15Cl2NO3
• Molecular Weight: 364.2 g/mol
• IUPAC Name: 2,8-dichloro-7-methoxy-4-[(4-methoxyphenyl)methoxy]quinoline
• InChI: InChI=1S/C18H15Cl2NO3/c1-22-12-5-3-11(4-6-12)10-24-15-9-16(19)21-18-13(15)7-8-14(23-2)17(18)20/h3-9H,10H2,1-2H3
• InChI Key: QNBKEBVBRBULLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=CC(=NC3=C2C=CC(=C3Cl)OC)Cl

Description

2,8-Dichloro-7-methoxy-4-(4-methoxy-benzyloxy)-quinoline is a useful research compound. Its molecular formula is C18H15Cl2NO3 and its molecular weight is 364.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydride (2.74 g, 1.2 eq.) was added portionwise to a solution of p-methoxybenzyl alcohol (8.55 mL, 1.2 eq.) and 15-crown-5 (13.6 mL, 1.2 eq.) in 35 mL of DMF. The mixture was allowed to stir at room temperature for 30 min, and then added to a solution of 2,4,8-trichloro-7-methoxyquinoline (15 g, 1 eq.) in DMF (75 mL) via canula. After 18 hrs of stirring at room temperature, the mixture was poured on 500 mL of water and NH4Cl aqueous. Ethyl acetate (200 mL) was added and the precipitate was filtered. The filtrate was purified by chromatography on silica gel to yield compound 274 in 56% yield. 1H NMR (CDCl3, 400 MHz) δ (ppm) 3.85 (s, 3H), 4.05 (s, 3H), 5.19 (s, 2H), 6.77 (s, 1H), 6.97 (d, J=8.64 Hz, 2H), 7.23 (d, J=9.25 Hz, 1H), 7.41 (d, J=8.64 Hz, 2H), 8.08 (d, J=9.25 Hz, 1H); MS (ESI, EI+): m/z=386.1 (MNa+).

Synthesis routes and methods II

Procedure details

NaH (60% in oil) (670 mg, 1.2 eq.) was added portionwise to a stirred solution of p-methoxybenzylalcohol (2.31 g, 1.2 eq.) and 15-crown-5 (3.32 mL, 1.2 eq.) in anhydrous DMF (10 mL). The mixture was stirred at room temperature for 30 min. Compound 220d (3.66 g, 1 eq.) in anhydrous DMF (25 mL) was then added and the reaction mixture was stirred at room temperature for 16 hrs. The reaction mixture was then poured into water (300 mL), extracted with EtOAC, dried over Na2SO4, filtered, and concentrated under reduced pressure. The crude material was purified by chromatography on silica gel (petroleum ether/DCM, 50/50) to give compound 221d as a yellow solid in 38% yield. 1H NMR (CDCl3, 376 MHz) δ (ppm) 3.86 (s, 3H), 4.05 (s, 3H), 5.20 (s, 2H), 6.77 (s, 1H), 6.98 (d, J=8.53 Hz, 2H), 7.23 (d, J=9.41, 1H), 7.42 (d, J=8.53 Hz, 2H), 8.08 (d, J=9.41 Hz, 1H).